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Compound of Interest

Compound Name: 2-Vinylthiophene

Cat. No.: B167685 Get Quote

For researchers, scientists, and professionals in the field of drug development, the safe

handling of chemical reagents is paramount. This guide provides essential, immediate safety

and logistical information for the use of 2-Vinylthiophene, including detailed operational and

disposal plans to ensure the well-being of laboratory personnel and the integrity of your

research.

Chemical Identity and Hazards

2-Vinylthiophene, also known as 2-ethenylthiophene, is a flammable liquid and vapor that can

cause skin and serious eye irritation.[1][2] It may also cause respiratory irritation.[1]

Understanding these hazards is the first step in implementing robust safety protocols.

Property Value Source

Molecular Formula C6H6S [2][3]

Molecular Weight 110.18 g/mol [2]

Appearance
Colorless to Light yellow clear

liquid
[4]

Boiling Point 151.7 °C at 760 mmHg

Flash Point 29 °C
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Hazard

Classification
GHS Pictograms Signal Word Hazard Statements

Flammable liquids

(Category 3)
🔥 Warning

H226: Flammable

liquid and vapor[1][4]

Skin irritation

(Category 2)
❗ Warning

H315: Causes skin

irritation[1][2]

Serious eye irritation

(Category 2A)
❗ Warning

H319: Causes serious

eye irritation[1]

Specific target organ

toxicity — single

exposure (Category

3), Respiratory system

❗ Warning
H335: May cause

respiratory irritation[1]

Acute toxicity (Oral,

Dermal, Inhalation)
❗ Warning

H302+H312+H332:

Harmful if swallowed,

in contact with skin or

if inhaled[2]

Operational Plan: From Preparation to Disposal
A systematic approach to handling 2-Vinylthiophene is crucial for minimizing risks. The

following step-by-step guidance outlines the necessary precautions at each stage of use.

1. Engineering Controls and Personal Protective Equipment (PPE)

Prior to handling, ensure that adequate engineering controls are in place. Work should be

conducted in a well-ventilated area, preferably within a chemical fume hood.[1] All sources of

ignition must be removed from the handling area.[1][4]

The following PPE is mandatory:
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Protection Type Specific PPE Standard/Material Purpose

Eye and Face

Protection

Tightly fitting safety

goggles with side-

shields or a face

shield.

Conforming to EN166

(EU) or NIOSH (US).

To protect against

splashes and vapors.

[1]

Hand Protection
Chemical-

impermeable gloves.

Nitrile rubber is a

suitable option.

To prevent skin

contact.[5]

Body Protection

Fire/flame resistant

and impervious

clothing, such as a

laboratory coat.

---

To protect skin and

clothing from

splashes.[1]

Respiratory Protection Full-face respirator.

Use if exposure limits

are exceeded or

irritation is

experienced.

To prevent inhalation

of vapors.[1]

2. Safe Handling and Storage

When handling 2-Vinylthiophene:

Avoid contact with skin and eyes.[1]

Avoid breathing vapors or mist.[1]

Use non-sparking tools and take precautionary measures against static discharge.[1][4]

Keep the container tightly closed when not in use.[1][4]

For storage:

Store in a well-ventilated, cool place.[1]

Keep away from heat, sparks, open flames, and hot surfaces.[1][4] The product may be light

and heat sensitive.
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Ground and bond the container and receiving equipment to prevent static discharge.[1][4]

Store locked up.[1]

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is critical.

Exposure Type First-Aid Measures

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids.[6]

Seek immediate medical attention.[7]

Skin Contact

Take off immediately all contaminated clothing.

Rinse the affected area with plenty of water.[1] If

skin irritation occurs, get medical help.[1]

Inhalation

Move the person to fresh air and keep them

comfortable for breathing.[1] If you feel unwell,

get medical help.[1]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Call a doctor or Poison Control Center

immediately.[1]

Spill Response:

Evacuate personnel to a safe area and ensure adequate ventilation.

Eliminate all ignition sources.[1]

Contain the spill using an inert absorbent material.

Collect the absorbed material into a suitable, closed container for disposal.[1]

Clean the spill area thoroughly.

Disposal Plan
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Dispose of 2-Vinylthiophene and its containers in accordance with local, regional, and national

regulations.[1] This will typically involve a licensed hazardous waste disposal company.[5] Do

not allow the chemical to enter drains, as it may be harmful to aquatic organisms.[5]

Experimental Workflow
The following diagram illustrates the key steps for the safe handling of 2-Vinylthiophene.
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Safe Handling Workflow for 2-Vinylthiophene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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